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Compound of Interest

Compound Name: ND-378

Cat. No.: B609509

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for Ceritinib, an
antineoplastic agent. The designation "ND-378" is likely an internal or mistaken reference to the
investigational new drug code LDK378, which is the compound now known as Ceritinib.[1][2][3]
[4][5] This guide is intended to be a primary resource for laboratory safety and chemical

management, fostering a culture of safety and responsibility in research and development
environments.

Chemical and Physical Properties

A summary of the key quantitative data for Ceritinib is presented in the table below for easy
reference and comparison.
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Property Value

5-chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-
4-yl)phenyl)-N4-(2-
(isopropylsulfonyl)phenyl)pyrimidine-2,4-

Chemical Name

diamine[1][2][4]
Molecular Formula C28H36CIN503S[1][3][4]
Molecular Weight 558.14 g/mol [1][4]
CAS Number 1032900-25-6[1][3][4]
Appearance Off-white solid powder[2]
Solubility Soluble in DMSO; Insoluble in water[2][5]
Storage Temperature -20°C[2]

Hazard Identification and Safety Precautions

Ceritinib is a potent pharmaceutical compound and must be handled with appropriate caution.
The primary hazards are outlined below.

Hazard Statements:

o H360: May damage fertility or the unborn child.[6]

e H302: Harmful if swallowed.[7]

e H410: Very toxic to aquatic life with long lasting effects.[7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[6]
» Skin Protection: Wear protective gloves and a lab coat.[6]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation is experienced.[6]
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Proper Disposal Procedures

The proper disposal of Ceritinib and its contaminated waste is crucial to prevent environmental
contamination and ensure safety. The following step-by-step procedures should be strictly
followed.

Step 1: Segregation of Waste

o Segregate all Ceritinib waste from non-hazardous laboratory trash. This includes unused or
expired compounds, contaminated lab supplies (e.qg., pipette tips, gloves, vials), and any spill
cleanup materials.

Step 2: Waste Containment

o Place all solid Ceritinib waste into a clearly labeled, sealed, and leak-proof container. The
label should include the chemical name ("Ceritinib"), the appropriate hazard symbols, and
the words "Hazardous Waste."

» For liquid waste containing Ceritinib (e.g., solutions in DMSO), use a dedicated, sealed, and
properly labeled waste container. Do not mix with other solvent waste streams unless
permitted by your institution's hazardous waste management plan.

Step 3: Inactivation (if applicable and feasible)

o For trace amounts of Ceritinib on lab surfaces or equipment, decontamination procedures
may be necessary. Consult your institution's safety officer for approved methods. Forced
degradation studies have shown that Ceritinib degrades under acidic, basic, oxidative,
thermal, and photolytic conditions.[8] However, chemical inactivation should only be
performed by trained personnel following a validated and approved protocol.

Step 4: Final Disposal

» Dispose of the contained hazardous waste through your institution's designated hazardous
waste management program. This typically involves collection by a licensed hazardous
waste disposal company.
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e Do not dispose of Ceritinib down the drain or in the regular trash.[9] Due to its high toxicity to
aguatic life, it is imperative to prevent its release into the environment.[7]

General Guidance for Pharmaceutical Waste Disposal:
« If a formal take-back program is available, that is the preferred method of disposal.[10]

 In the absence of a take-back program, and for disposal of small quantities from end-users
(a scenario less common in a research setting but important to note), the FDA recommends
mixing the medication with an unpalatable substance like dirt, cat litter, or used coffee
grounds, placing it in a sealed container, and then disposing of it in the household trash.[9]
However, for a laboratory setting, the institutional hazardous waste protocol is mandatory.

Experimental Protocols

In Vitro Kinase Assay: The inhibitory activity of Ceritinib can be measured using a LabChip
mobility-shift assay. The general steps are as follows:

o Express ALK as a tagged fusion protein (e.g., Histidine or GST-tagged) using a baculovirus
expression system.

» Perform the kinase assay at 30°C for 60 minutes in the presence and absence of varying
concentrations of Ceritinib.

» Determine the effect of the compound on the enzymatic activity by analyzing the linear
progress curves.

Signaling Pathway

Ceritinib is a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK).[1][2] The
inhibition of ALK disrupts downstream signaling pathways that are critical for cell proliferation
and survival.[11]
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Caption: Ceritinib inhibits ALK, blocking downstream signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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